Cas no 2694728-28-2 (3-Tert-butyl-1-ethynylcyclobutan-1-amine)

• Product Name: 3-Tert-butyl-1-ethynylcyclobutan-1-amine
• CAS No: 2694728-28-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD33460708
• CID: 5627591
• PubChem ID: 165942786
• Update Time: 2025-07-21

3-Tert-butyl-1-ethynylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28312680
• 3-tert-butyl-1-ethynylcyclobutan-1-amine
• 2694728-28-2
• 3-Tert-butyl-1-ethynylcyclobutan-1-amine

• MDL： MFCD33460708
• Inchi： 1S/C10H17N/c1-5-10(11)6-8(7-10)9(2,3)4/h1,8H,6-7,11H2,2-4H3
• InChI Key： HZTRIEQPHXKCRN-UHFFFAOYSA-N
• SMILES： NC1(C#C)CC(C(C)(C)C)C1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-Tert-butyl-1-ethynylcyclobutan-1-amine

Comprehensive Overview of 3-Tert-butyl-1-ethynylcyclobutan-1-amine (CAS No. 2694728-28-2): Properties, Applications, and Industry Insights

3-Tert-butyl-1-ethynylcyclobutan-1-amine (CAS No. 2694728-28-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyclobutane derivative features a unique combination of a tert-butyl group and an ethynylamine moiety, making it valuable for designing novel molecular architectures. Researchers are particularly interested in its potential as a building block for drug discovery and polymer chemistry applications.

The structural uniqueness of 3-Tert-butyl-1-ethynylcyclobutan-1-amine lies in its strained cyclobutane ring system, which can impart interesting steric and electronic properties to derived compounds. Current studies explore its reactivity in click chemistry reactions, where the ethynyl group serves as a handle for copper-catalyzed azide-alkyne cycloadditions (CuAAC). This aligns with growing industry demand for high-efficiency synthetic methods and modular compound design approaches.

From a pharmaceutical perspective, the amine functionality in 3-Tert-butyl-1-ethynylcyclobutan-1-amine makes it attractive for developing bioactive molecules. The tert-butyl group can enhance metabolic stability, while the rigid cyclobutane scaffold may improve target binding specificity. These features address current drug development challenges like improving drug half-life and reducing off-target effects - key concerns in precision medicine research.

In material science, the compound's potential lies in creating advanced polymers with tailored properties. The ethynyl group enables polymerization through various mechanisms, while the bulky tert-butyl substituent can influence polymer chain packing and thermal stability. This has implications for developing high-performance materials for electronics, coatings, and specialty applications where thermal resistance and mechanical strength are critical.

The synthesis of 3-Tert-butyl-1-ethynylcyclobutan-1-amine typically involves multi-step organic transformations, with researchers focusing on optimizing yield improvement and process scalability. Recent literature highlights innovative approaches using catalytic methods and flow chemistry techniques to address common challenges in handling sensitive intermediates. These advancements respond to industry needs for cost-effective production of specialty chemicals.

Analytical characterization of 3-Tert-butyl-1-ethynylcyclobutan-1-amine employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stability under various conditions is an active research area, particularly regarding storage optimization and handling protocols - topics frequently searched by laboratory professionals working with sensitive reagents.

From a commercial availability standpoint, 3-Tert-butyl-1-ethynylcyclobutan-1-amine (CAS 2694728-28-2) is typically supplied by specialty chemical manufacturers in research quantities. The market for such fine chemicals is growing, driven by demand from contract research organizations and academic institutions engaged in cutting-edge molecular design projects. Pricing and supply chain considerations are important factors for potential users.

Future research directions for 3-Tert-butyl-1-ethynylcyclobutan-1-amine may explore its incorporation into metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's potential in asymmetric synthesis is another area of interest, particularly for creating chiral building blocks used in pharmaceutical synthesis. These applications align with current trends in green chemistry and sustainable manufacturing practices.

Safety considerations for handling 3-Tert-butyl-1-ethynylcyclobutan-1-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended - information frequently sought by EHS professionals and laboratory managers evaluating new chemicals for research use.

The intellectual property landscape surrounding 3-Tert-butyl-1-ethynylcyclobutan-1-amine shows growing patent activity, particularly in applications related to medicinal chemistry and material science. This reflects broader industry trends where novel chemical scaffolds are increasingly valued for their potential to enable innovative solutions in multiple technology sectors.

For researchers considering 3-Tert-butyl-1-ethynylcyclobutan-1-amine (CAS 2694728-28-2) for their projects, key considerations include purity requirements, solubility characteristics, and compatibility with intended reaction conditions. These practical aspects are commonly searched by synthetic chemists evaluating new building blocks for their work.